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Introduction
Dihydroajugapitin is a naturally occurring neo-clerodane diterpenoid that has garnered

interest within the scientific community for its diverse biological activities. This technical guide

provides a comprehensive review of the existing literature on Dihydroajugapitin, focusing on

its historical context, chemical properties, biological activities with associated quantitative data,

and detailed experimental methodologies.

Historical Context
The systematic investigation of the genus Ajuga has led to the discovery of a wide array of

bioactive neo-clerodane diterpenoids. While the precise first isolation and characterization of

Dihydroajugapitin is not readily available in publicly accessible literature, its presence has

been identified in several species of the Ajuga genus, including Ajuga iva and Ajuga bracteosa.

Research into the chemical constituents of these plants, often driven by their use in traditional

medicine, has paved the way for the identification of compounds like Dihydroajugapitin.
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Dihydroajugapitin is a complex diterpenoid with the chemical formula C₂₉H₄₄O₁₀ and a

molecular weight of 552.7 g/mol . Its intricate structure features a neo-clerodane skeleton,

characterized by a decalin core and various oxygen-containing functional groups. The

systematic IUPAC name for Dihydroajugapitin is [(1R,2S,3R,4aR,5S,6R,8S,8aR)-5-

[(3aR,5S,6aS)-2,3,3a,4,5,6a-hexahydrofuro[2,3-b]furan-5-yl]-8-acetyloxy-8a-

(acetyloxymethyl)-3-hydroxy-5,6-dimethylspiro[3,4,4a,6,7,8-hexahydro-2H-naphthalene-1,2'-

oxirane]-2-yl] (2S)-2-methylbutanoate.

Table 1: Physicochemical Properties of Dihydroajugapitin

Property Value Source

Molecular Formula C₂₉H₄₄O₁₀ PubChem

Molecular Weight 552.7 g/mol PubChem

IUPAC Name

[(1R,2S,3R,4aR,5S,6R,8S,8aR

)-5-

[(3aR,5S,6aS)-2,3,3a,4,5,6a-

hexahydrofuro[2,3-b]furan-5-

yl]-8-acetyloxy-8a-

(acetyloxymethyl)-3-hydroxy-

5,6-dimethylspiro[3,4,4a,6,7,8-

hexahydro-2H-naphthalene-

1,2'-oxirane]-2-yl] (2S)-2-

methylbutanoate

PubChem

Biological Activities and Quantitative Data
Dihydroajugapitin has demonstrated notable biological activities, particularly as an

antifeedant and an antibacterial agent.

Antifeedant Activity
Studies have shown that 14,15-Dihydroajugapitin exhibits significant antifeedant properties

against various insect pests.

Table 2: Antifeedant Activity of 14,15-Dihydroajugapitin
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Pest
Species

Bioassay
Type

Concentrati
on

Activity
Metric

Result Source

Spodoptera

littoralis

Leaf Disc

Choice Test
10 ppm

Antifeedant

Index (AI)
100% Not specified

Spodoptera

littoralis

Leaf Disc

Choice Test
0.1 ppm

Activity

Threshold
- Not specified

Spodoptera

frugiperda
Not specified Not specified Not specified Active Not specified

Antibacterial Activity
14,15-Dihydroajugapitin, isolated from the aerial parts of Ajuga bracteosa, has been

evaluated for its antibacterial effects against human pathogenic bacteria.

Table 3: Antibacterial Activity of 14,15-Dihydroajugapitin

Bacterial
Strain

Method
Zone of
Inhibition
(mm)

Minimum
Inhibitory
Concentration
(MIC) (µg/mL)

Source

Escherichia coli
Agar Well

Diffusion
25.0 ± 1.4 500-1000

Ganaie et al.,

2017

Experimental Protocols
Isolation of 14,15-Dihydroajugapitin from Ajuga
bracteosa**
A detailed experimental protocol for the isolation of 14,15-Dihydroajugapitin is crucial for its

further study. The following is a generalized workflow based on common phytochemical

isolation techniques.
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Aerial parts of Ajuga bracteosa

Extraction with suitable solvent (e.g., methanol)

Filtration and concentration under reduced pressure

Crude Extract

Solvent-solvent partitioning (e.g., with n-hexane, chloroform, ethyl acetate)

Fractions of increasing polarity

Column Chromatography (Silica Gel)

Further purification (e.g., preparative TLC or HPLC)

Isolated 14,15-Dihydroajugapitin
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Geranylgeranyl pyrophosphate (GGPP)

Diterpene Synthase (Class II)

Copalyl Diphosphate Intermediate

Diterpene Synthase (Class I)

Clerodane Skeleton

Tailoring Enzymes (P450s, Acyltransferases, etc.)

Dihydroajugapitin

Click to download full resolution via product page
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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